Cas no 1216222-91-1 (6-bromo-3-methylimidazo[1,2-a]pyridine)

• Product Name: 6-bromo-3-methylimidazo[1,2-a]pyridine
• CAS No: 1216222-91-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD14551604
• CID: 1102036
• PubChem ID: 23537418
• Update Time: 2025-06-08

6-bromo-3-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-methyl-Imidazo[1,2-a]pyridine
• 6-bromo-3-methylimidazo[1,2-a]pyridine
• AS-42622
• EN300-1268233
• IMidazo[1,2-a]pyridine, 6-broMo-3-Methyl-
• CS-0092162
• DB-107980
• AKOS017558652
• MFCD14551604
• SCHEMBL12998303
• MZGGKPUJKHDJAN-UHFFFAOYSA-N
• CHEMBL4545976
• 1216222-91-1

• MDL： MFCD14551604
• Inchi： 1S/C8H7BrN2/c1-6-4-10-8-3-2-7(9)5-11(6)8/h2-5H,1H3
• InChI Key： MZGGKPUJKHDJAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(C)N2C=1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-bromo-3-methylimidazo[1,2-a]pyridine

Introduction to 6-Bromo-3-Methylimidazo[1,2-a]pyridine (CAS No. 1216222-91-1)

6-Bromo-3-methylimidazo[1,2-a]pyridine (CAS No. 1216222-91-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-bromo-3-methylimidazo[1,2-a]pyridine makes it an attractive candidate for the development of novel drugs and chemical probes.

The molecular formula of 6-bromo-3-methylimidazo[1,2-a]pyridine is C₉H₈BrN₃, and its molecular weight is approximately 230.08 g/mol. The compound features a bromine atom at the 6-position and a methyl group at the 3-position of the imidazopyridine ring system. These functional groups contribute to the compound's chemical stability and reactivity, making it suitable for various synthetic transformations and biological evaluations.

In recent years, 6-bromo-3-methylimidazo[1,2-a]pyridine has been extensively studied for its potential as a scaffold in drug discovery. One of the key areas of research has been its role as a ligand for G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that derivatives of 6-bromo-3-methylimidazo[1,2-a]pyridine can exhibit high affinity and selectivity for specific GPCRs, making them valuable tools for understanding receptor function and developing new drugs.

Beyond GPCR modulation, 6-bromo-3-methylimidazo[1,2-a]pyridine has also shown promise in other therapeutic areas. For instance, research has demonstrated that certain derivatives of this compound possess potent anti-inflammatory properties. These derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes 6-bromo-3-methylimidazo[1,2-a]pyridine-based compounds potential candidates for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-bromo-3-methylimidazo[1,2-a]pyridine has been explored for its anticancer properties. Studies have shown that certain derivatives can induce apoptosis in cancer cells by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 6-bromo-3-methylimidazo[1,2-a]pyridine-based compounds may have potential as novel anticancer agents.

The synthetic accessibility of 6-bromo-3-methylimidazo[1,2-a]pyridine is another factor contributing to its popularity in research. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One common approach involves the reaction of 3-methylimidazo[1,2-a]pyridine with brominating agents such as N-bromosuccinimide (NBS) or bromine itself. These methods allow for the facile introduction of the bromo substituent at the 6-position, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling.

The biological activity of 6-bromo-3-methylimidazo[1,2-a]pyridine-based compounds is often enhanced through structural modifications. For example, substituents at different positions on the imidazopyridine ring can significantly influence the compound's pharmacological properties. Research has focused on optimizing these substitutions to achieve improved potency, selectivity, and pharmacokinetic profiles. This approach has led to the identification of several lead compounds with promising therapeutic potential.

In conclusion, 6-bromo-3-methylimidazo[1,2-a]pyridine (CAS No. 1216222-91-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile chemical properties make it an attractive scaffold for drug discovery efforts targeting GPCRs, inflammatory diseases, and cancer. Ongoing research continues to uncover new insights into the biological activities and therapeutic potential of this compound and its derivatives.